Cas no 915905-71-4 (9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 915905-71-4
• MF: C₁₇H₁₉N₅O₃
• MW: 341.364463090897
• CID: 5572862
• Update Time: 2025-07-17

9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-Methoxy-5-methyl-phenyl)-1-methyl-5,6,7,8-tetrahydro-1H-1,3,4b,8,9-pentaaza-fluorene-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 6,7,8,9-tetrahydro-9-(2-methoxy-5-methylphenyl)-1-methyl-
• 9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C17H19N5O3/c1-10-5-6-12(25-3)11(9-10)21-7-4-8-22-13-14(18-16(21)22)20(2)17(24)19-15(13)23/h5-6,9H,4,7-8H2,1-3H3,(H,19,23,24)
• InChI Key： ZZMOPBHCFVACQY-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC(C)=CC=C3OC)C1=NC1=C2C(=O)NC(=O)N1C

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 10.56±0.20(Predicted)

Additional information on 9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Research Brief on 9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 915905-71-4)

Recent studies on 9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 915905-71-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique purine-derived structure, has shown promising activity in modulating specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with target proteins. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory and proliferative diseases. Notably, its selectivity and potency have been compared to existing inhibitors, revealing superior pharmacokinetic properties in certain contexts.

Advanced computational modeling and X-ray crystallography have provided insights into the structural basis of its binding affinity. These findings are instrumental in guiding the design of derivatives with enhanced efficacy and reduced off-target effects. Furthermore, preclinical evaluations have indicated favorable bioavailability and metabolic stability, underscoring its potential for further development.

Recent publications have also explored the compound's application in combination therapies. Synergistic effects with established drugs have been observed, suggesting its utility in addressing drug resistance mechanisms. However, challenges such as solubility and formulation optimization remain areas of active investigation.

In conclusion, 9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione represents a promising candidate for therapeutic development. Ongoing research aims to translate these findings into clinical applications, with several patents filed for its use in treating specific indications. Future studies will likely focus on refining its pharmacological profile and expanding its therapeutic scope.